![molecular formula C6H4ClNO3 B164951 2-Chloro-4-nitrophenol CAS No. 619-08-9](/img/structure/B164951.png)
2-Chloro-4-nitrophenol
Overview
Description
2-Chloro-4-nitrophenol is frequently used as building blocks for dyes, plastics, and explosives . It acts as a catalytic agent, petrochemical additive, and is used in organic synthesis . It can react with sulfuric acid dimethyl ester to produce 2-chloro-4-nitro-anisole .
Synthesis Analysis
The specific activity was expressed in enzyme activity units per milligram of protein . The reaction products generated from this compound after incubations with HnpAB were acetylated, dried over sodium sulfate, and analyzed by gas chromatography-mass spectrometry (GC-MS) .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: ClC6H3(NO2)OH . It has a CAS Number of 619-08-9, a molecular weight of 173.55, and an EC Number of 210-578-8 .Chemical Reactions Analysis
This compound can react with sulfuric acid dimethyl ester to produce 2-chloro-4-nitro-anisole . This reaction will need reagents K2CO3 and xylene .Physical And Chemical Properties Analysis
This compound is a white to beige crystalline powder or crystals . It has a melting point of 105-106 °C (lit.) .Scientific Research Applications
1. Environmental Decontamination
2-Chloro-4-nitrophenol (2C4NP) is extensively used in the pharmaceutical, herbicide, and pesticide industries. Research has shown that graphene can effectively remove 2C4NP from aqueous solutions, suggesting its potential for environmental decontamination (Mehrizad & Gharbani, 2014).
2. Advanced Oxidation Processes
Various advanced oxidation processes (AOPs) have been studied for the degradation of 2C4NP, particularly from bulk drug and pesticide wastes. Techniques like UV/Fenton and UV/TiO2 have shown high efficiency in the partial mineralization of 2C4NP, making them valuable for industrial waste treatment (Saritha, Aparna, Himabindu, & Anjaneyulu, 2007).
3. Anaerobic Degradation in Wastewater
Studies on hybrid up-flow anaerobic sludge blanket reactors have demonstrated the feasibility of anaerobic degradation of 2C4NP in simulated wastewater. This process involves thermophilic bacteria and is significant for the treatment of industrial effluents containing 2C4NP (Sreekanth, Sivaramakrishna, Himabindu, & Anjaneyulu, 2009).
4. Catalytic Reduction in Water Treatment
Research involving the use of nanomaterials such as ZnO and titanium dioxide nanoparticles has shown promising results in the adsorption and removal of 2C4NP from water, particularly from pharmaceutical and pesticide industries. This application is critical due to the persistent nature of 2C4NP in the environment (Mehrizad, Zare, Aghaie, & Dastmalchi, 2012).
Safety and Hazards
2-Chloro-4-nitrophenol is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled . It may cause damage to organs through prolonged or repeated exposure . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/eye protection/face protection .
Future Directions
Mechanism of Action
Target of Action
The primary target of 2-Chloro-4-nitrophenol (2C4NP) is a Gram-negative bacterium, Cupriavidus sp. CNP-8 . This bacterium has been reported to degrade 2C4NP via the 1,2,4-benzenetriol (BT) pathway . The hnp gene cluster in this bacterium is suspected to be involved in the catabolism of 2C4NP .
Mode of Action
The interaction of 2C4NP with its target involves the upregulation of the hnp genes in the 2C4NP-induced strain CNP-8 . HnpAB, a two-component FAD-dependent monooxygenase, catalyzes the conversion of 2C4NP to BT via chloro-1,4-benzoquinone . The gene hnpA is necessary for strain CNP-8 to utilize 2C4NP in vivo .
Biochemical Pathways
The biochemical pathway affected by 2C4NP is the 1,2,4-benzenetriol (BT) pathway . This pathway is significantly different from the (chloro)hydroquinone pathways reported in all other Gram-negative 2C4NP-utilizers . HnpC, a BT 1,2-dioxygenase, catalyzes BT ring-cleavage with the formation of maleylacetate .
Pharmacokinetics
It is known that compounds in this study are metabolically robust, demonstrating a % remnant of >98% after 30 min in the presence of human, rat, and mouse liver microsomes .
Result of Action
The result of the action of 2C4NP is the degradation of the compound via the BT pathway in the Gram-negative bacterium, Cupriavidus sp. CNP-8 . This leads to the formation of maleylacetate .
Action Environment
The action of 2C4NP is influenced by environmental factors. Chlorinated nitrophenols (CNPs) such as 2C4NP have been widely used as intermediates in the chemical syntheses of various pesticides, dyes, and pharmaceuticals . These hazardous pollutants have been extensively introduced into our surrounding environments mainly by anthropogenic activities . CNPs compounds are resistant to microbial degradation due to the simultaneous existence of electron-withdrawing chlorine and nitro groups on the aromatic ring .
Biochemical Analysis
Biochemical Properties
2-Chloro-4-nitrophenol interacts with various enzymes and proteins in biochemical reactions . A Gram-negative bacterium, Cupriavidus sp. CNP-8, has been reported to degrade this compound via the 1,2,4-benzenetriol (BT) pathway . The enzymes HnpAB, a two-component FAD-dependent monooxygenase, and HnpC, a BT 1,2-dioxygenase, play crucial roles in these interactions .
Cellular Effects
The degradation of this compound by Cupriavidus sp. CNP-8 influences various cellular processes . The hnp genes, which are involved in the catabolism of this compound, are significantly upregulated in the this compound-induced strain CNP-8 .
Molecular Mechanism
The molecular mechanism of this compound involves its conversion to BT via chloro-1,4-benzoquinone, catalyzed by the enzyme HnpAB . HnpC then catalyzes BT ring-cleavage with the formation of maleylacetate .
Temporal Effects in Laboratory Settings
In laboratory settings, the degradation rate of this compound by Cupriavidus sp. CNP-8 varies with temperature . The highest efficiency of degradation is observed at 30 °C .
Metabolic Pathways
This compound is involved in the 1,2,4-benzenetriol metabolic pathway . The enzymes HnpAB and HnpC, along with their cofactors, play key roles in this pathway .
properties
IUPAC Name |
2-chloro-4-nitrophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOFRXDMCQRTGII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
38731-70-3 (hydrochloride salt) | |
Record name | Nitrofungin | |
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DSSTOX Substance ID |
DTXSID0060694 | |
Record name | Phenol, 2-chloro-4-nitro- | |
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Molecular Weight |
173.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Beige powder; [Sigma-Aldrich MSDS] | |
Record name | 2-Chloro-4-nitrophenol | |
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Vapor Pressure |
0.000296 [mmHg] | |
Record name | 2-Chloro-4-nitrophenol | |
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CAS RN |
619-08-9 | |
Record name | Nitrofungin | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=619-08-9 | |
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Record name | Nitrofungin | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000619089 | |
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Record name | 2-CHLORO-4-NITROPHENOL | |
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Record name | Phenol, 2-chloro-4-nitro- | |
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Record name | Phenol, 2-chloro-4-nitro- | |
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Record name | 2-chloro-4-nitrophenol | |
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Record name | 2-CHLORO-4-NITROPHENOL | |
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Retrosynthesis Analysis
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